Cas no 351416-84-7 (1H-Pyrrole-3-carboxylicacid, 4-ethyl-1-methyl-)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 4-ethyl-1-methyl-
• CAS No: 351416-84-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 302908
• PubChem ID: 45084773
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid, 4-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4-ethyl-1-methyl-
• 1H-Pyrrole-3-carboxylicacid,4-ethyl-1-methyl-(9CI)
• 4-ethyl-1-methylpyrrole-3-carboxylic acid
• DTXSID80665696
• 4-Ethyl-1-methyl-1H-pyrrole-3-carboxylic acid
• 351416-84-7

• Inchi： 1S/C8H11NO2/c1-3-6-4-9(2)5-7(6)8(10)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： UNNBQTLIPQUAST-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)C=C1CC)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 1

Experimental Properties

• PSA: 42.23